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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hematological and biochemical

changes that occur in whole blood stored in Citrate-Phosphate-Dextrose-Adenine-1 (CPDA-1)

anticoagulant solution. The information presented herein is intended to support research,

scientific investigation, and professionals in the field of drug development by offering detailed

data, experimental methodologies, and visual representations of the key biological processes.

Introduction: The Storage Lesion in CPDA-1 Whole
Blood
Whole blood collected in CPDA-1 has a shelf life of up to 35 days. During this storage period,

red blood cells (RBCs) undergo a series of detrimental changes collectively known as the

"storage lesion." These changes impact the viability and function of the cells and include

decreased levels of adenosine triphosphate (ATP) and 2,3-diphosphoglycerate (2,3-DPG),

increased hemolysis, and alterations in electrolyte concentrations. Understanding the kinetics

of these changes is crucial for optimizing blood storage and transfusion medicine.

Quantitative Analysis of Stored Whole Blood
The following tables summarize the key quantitative changes observed in various

hematological and biochemical parameters of whole blood stored in CPDA-1 at 2-6°C.

Table 1: Biochemical Changes in CPDA-1 Whole Blood During Storage
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Paramet
er

Day 0/1 Day 7 Day 14 Day 21 Day 28 Day 35 Units

Plasma

Potassiu

m (K+)

2.64 - 4.2 5.5 - 6.14 9.25
11.31 -

13.0

15.2 -

15.71
~20+ mEq/L

Plasma

Sodium

(Na+)

137.38 -

152.9

135.0 -

153.1
118.94

129.33 -

145.3

126.25 -

139.5

Decrease

d
mEq/L

Plasma

Glucose
High

Decreasi

ng

Decreasi

ng

Decreasi

ng

Decreasi

ng
Low mg/dL

Plasma

Lactate
Low

Increasin

g

Increasin

g

Increasin

g

Increasin

g
High mg/dL

Plasma

pH
~7.2

Decreasi

ng

Decreasi

ng

Decreasi

ng

Decreasi

ng
~6.7 pH units

Plasma

Hemoglo

bin

Low
Increasin

g

Increasin

g

Increasin

g

Increasin

g
High mg/dL

ATP 100%
Decreasi

ng

Decreasi

ng

Decreasi

ng
~50-60% <50%

% of

initial

2,3-DPG 100%
Rapid

Decrease

Nearly

Depleted

Nearly

Depleted

Nearly

Depleted

Nearly

Depleted

% of

initial

Table 2: Hematological Changes in CPDA-1 Whole Blood During Storage
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Paramete
r

Day 0/1 Day 7 Day 14 Day 21 Day 28 Units

Hemoglobi

n (Hb)
~12-14 Stable

Slight

Decrease

Slight

Decrease

Slight

Decrease
g/dL

Hematocrit

(Hct)
~35-45 Stable Stable

Slight

Increase

Slight

Increase
%

White

Blood Cell

(WBC)

Count

Normal
Significant

Decrease

Significant

Decrease

Significant

Decrease

Significant

Decrease
x10^9/L

Platelet

Count
Normal

Significant

Decrease

Significant

Decrease

Significant

Decrease

Significant

Decrease
x10^9/L

Red Blood

Cell (RBC)

Morpholog

y

Normal
Minimal

Changes

Echinocyto

sis

Spherocyto

sis

Increased

Fragmentat

ion

-

Key Signaling and Metabolic Pathways Affected
During Storage
The storage of whole blood in CPDA-1 significantly impacts several critical cellular pathways,

leading to the observed biochemical and hematological changes.

Glycolytic Pathway and ATP Depletion
Red blood cells rely exclusively on glycolysis for ATP production. During storage, the rate of

glycolysis slows down, leading to a progressive decrease in intracellular ATP levels. This

depletion of ATP compromises the function of ion pumps, such as the Na+/K+-ATPase,

resulting in the observed electrolyte imbalances and affecting red blood cell deformability.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1139236?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glucose

Glucose-6-Phosphate

Fructose-6-Phosphate ATP

Fructose-1,6-Bisphosphate

Glyceraldehyde-3-P
&

Dihydroxyacetone-P
ATP

1,3-Bisphosphoglycerate

2,3-Diphosphoglycerate

Rapoport-Luebering Shunt

3-Phosphoglycerate

Phosphoenolpyruvate ADP

Pyruvate

LactateADP

ADP

ADP

ATP

ATP

Storage Time

Decreased Glycolytic Rate

Click to download full resolution via product page

Caption: Glycolytic pathway in stored red blood cells.
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Oxidative Stress and Membrane Damage
During storage, red blood cells are subjected to oxidative stress, which leads to lipid

peroxidation and damage to membrane proteins. This damage compromises the structural

integrity of the cell membrane, leading to increased fragility, hemolysis, and the formation of

microvesicles.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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